Cas no 89872-30-0 (4-Pyridinamine, sodium salt)

4-Pyridinamine, sodium salt structure
4-Pyridinamine, sodium salt structure
Product Name:4-Pyridinamine, sodium salt
CAS No:89872-30-0
MF:C5H5N3O
MW:123.112700223923
CID:993902
PubChem ID:434338
Update Time:2025-04-20

4-Pyridinamine, sodium salt Chemical and Physical Properties

Names and Identifiers

    • N-Pyridin-4(1H)-ylidenenitrous amide
    • NSC348708
    • DTXSID401009025
    • NSC-348708
    • 4-Pyridinamine, sodium salt
    • 89872-30-0
    • Inchi: 1S/C5H5N3O/c9-8-7-5-1-3-6-4-2-5/h1-4H,(H,6,7,9)
    • InChI Key: AFXSFRANURKYCZ-UHFFFAOYSA-N
    • SMILES: O=NNC1C=CN=CC=1

Computed Properties

  • Exact Mass: 123.043
  • Monoisotopic Mass: 123.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 90.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.28g/cm3
  • Boiling Point: 214ºC at 760 mmHg
  • Flash Point: 83.2ºC
  • Refractive Index: 1.607
  • LogP: 1.24790
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